1-Boc-4-(3-methylbenzyl)-4-carboxypiperidine

• Molecular Formula: C19H27NO4
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 4-[(3-methylphenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H27NO4/c1-14-6-5-7-15(12-14)13-19(16(21)22)8-10-20(11-9-19)17(23)24-18(2,3)4/h5-7,12H,8-11,13H2,1-4H3,(H,21,22)
• InChI Key: DBRFFTZAHOOCPS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CC2(CCN(CC2)C(=O)OC(C)(C)C)C(=O)O

Description

1-Boc-4-(3-methylbenzyl)-4-carboxypiperidine is a useful research compound. Its molecular formula is C19H27NO4 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzyl N-t-butoxycarbonyl-4-(3-methylbenzyl)-isonipecotate (2.36 g, 5.57 mmol), 5% palladium on charcoal (250 mg), and glacial acetic acid (3 mL) in methanol (75 mL), was hydrogenated at 50 psi. in a Parr shaker at room temp. overnight. The reaction mixture was filtered through a pad of Celite and the filtrate was concentrated under vacuum to provide the title product as white solid.